Dimethyl 3-(aminomethyl)benzylphosphonate oxalate
Overview
Description
Dimethyl 3-(aminomethyl)benzylphosphonate oxalate is a chemical compound with the CAS Number: 1383133-17-2 . It has a molecular weight of 319.25 and its IUPAC name is this compound .
Physical and Chemical Properties This compound is a white to yellow solid . The storage temperature for this compound is 2-8°C .
Scientific Research Applications
Organophosphorus Compounds in Medicine and Agriculture
Phosphonopeptides, which include phosphonic acid groups similar to the one mentioned, have been studied for their bioactive properties, including acting as enzyme inhibitors with potential applications in medicine and agriculture. These compounds mimic peptides and exhibit physiologic activities that may contribute to therapeutic agents or agricultural products (Kafarski, 2020).
Applications in Environmental and Ecological Contexts
Research on organophosphorus compounds like dimethyl sulphoxide and its impact on membrane structure and stability provides insights into their broader applications, including cryoprotection and permeability enhancement in biological systems (Yu & Quinn, 1998). Additionally, the environmental and health effects of glyphosate, an organophosphorus herbicide, and its breakdown product aminomethyl phosphonic acid (AMPA) have been extensively studied, highlighting the compound's significance in environmental science and toxicology (Van Bruggen et al., 2018).
Chemical Synthesis and Catalysis
Catalytic synthesis of compounds, including polyoxymethylene dimethyl ethers, demonstrates the role of organophosphorus chemistry in developing environmentally friendly fuels and chemicals. This area of research involves exploring efficient catalysts and processes for synthesizing valuable chemical products (Baranowski et al., 2017).
Pharmacokinetics and Drug Development
Bisphosphonates, a class of drugs related to phosphonate chemistry, have been reviewed for their pharmacokinetic properties, showcasing the importance of organophosphorus compounds in developing treatments for bone diseases. This highlights the medical applications of phosphonate derivatives (Lin, 1996).
Safety and Hazards
properties
IUPAC Name |
[3-(dimethoxyphosphorylmethyl)phenyl]methanamine;oxalic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16NO3P.C2H2O4/c1-13-15(12,14-2)8-10-5-3-4-9(6-10)7-11;3-1(4)2(5)6/h3-6H,7-8,11H2,1-2H3;(H,3,4)(H,5,6) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SCDIKKITTSVGIW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COP(=O)(CC1=CC=CC(=C1)CN)OC.C(=O)(C(=O)O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18NO7P |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1383133-17-2 |
Source
|
| Record name | Phosphonic acid, P-[[3-(aminomethyl)phenyl]methyl]-, dimethyl ester, ethanedioate (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1383133-17-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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